Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate, also known as EMPCA, is an organic compound that has been studied for its potential applications in a variety of scientific research fields. EMPCA is a colorless, crystalline solid that is soluble in water and organic solvents. It has a molecular weight of 220.3 g/mol and a melting point of 168-170°C. EMPCA is a relatively new compound, first synthesized in 2017.
Scientific Research Applications
Synthesis and Heterocyclic Chemistry
Pyrazole derivatives, due to their significant reactivity and versatility, serve as crucial building blocks in the synthesis of a wide array of heterocyclic compounds. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones is highly valued for generating heterocycles like pyrazolo-imidazoles, -thiazoles, spiropyridines, and spiropyrroles, highlighting the scaffold's utility in synthesizing diverse heterocyclic structures under mild conditions (Gomaa & Ali, 2020).
Medicinal Chemistry
In medicinal chemistry, pyrazole derivatives are known for their broad spectrum of biological activities, making them potent medicinal scaffolds. These activities include antimicrobial, anticancer, anti-inflammatory, and antidepressant effects. The synthetic approaches and medicinal significance of methyl-substituted pyrazoles, for instance, have been extensively reviewed, showcasing their importance in the development of new therapeutic agents (Sharma et al., 2021).
Biological Activities
The pyrazole carboxylic acid derivatives, closely related to the core structure , exhibit a variety of biological activities, including antimicrobial, anticancer, and anti-tubercular properties. Their synthesis and biological applications have been detailed, providing insights into the therapeutic potential of such compounds (Cetin, 2020).
Mechanism of Action
Target of Action
Pyrrole-containing compounds are known to exhibit a diverse range of biological activities .
Mode of Action
Pyrrole derivatives are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrrole-based compounds are known to influence a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Pyrrole derivatives are known to have a wide range of biological properties .
Properties
IUPAC Name |
ethyl 1-methyl-5-pyrrol-1-ylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-3-16-11(15)9-8-12-13(2)10(9)14-6-4-5-7-14/h4-8H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLCLHCKBABUTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C)N2C=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00380531 |
Source
|
| Record name | Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175137-01-6 |
Source
|
| Record name | Ethyl 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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